Cas no 1011460-56-2 (N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide)

• Product Name: N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide
• CAS No: 1011460-56-2
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD15526882
• CID: 4558991
• PubChem ID: 57785368
• Update Time: 2025-07-02

N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide
• N-METHOXY-N-METHYL-1-(TRIFLUOROMETHYL)CYCLOPROPANECARBOXAMIDE
• N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane carboxamide
• SCHEMBL394520
• 1011460-56-2
• SY258629
• PB39381
• CS-0056053
• BS-42802
• DB-109987
• EN300-8111652
• MFCD15526882

• MDL： MFCD15526882
• Inchi： 1S/C7H10F3NO2/c1-11(13-2)5(12)6(3-4-6)7(8,9)10/h3-4H2,1-2H3
• InChI Key： RHGDPFJEXLFYOP-UHFFFAOYSA-N
• SMILES： FC(C1(C(N(C)OC)=O)CC1)(F)F

Computed Properties

• Exact Mass: 197.06636305g/mol
• Monoisotopic Mass: 197.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5

Additional information on N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide

Recent Advances in the Study of N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide (CAS: 1011460-56-2)

N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide (CAS: 1011460-56-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylcyclopropane scaffold, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its versatility and utility in medicinal chemistry.

The compound's structural features, particularly the presence of the trifluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it an attractive candidate for further investigation. Researchers have explored its use as a building block in the synthesis of more complex molecules, leveraging its reactivity to create novel derivatives with potential therapeutic benefits. The N-methoxy-N-methyl amide moiety further enhances its applicability by facilitating various chemical transformations.

Recent publications have highlighted the successful application of N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide in the development of enzyme inhibitors and receptor modulators. For instance, studies have demonstrated its efficacy in targeting specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its role in agrochemical research has been explored, with findings indicating its utility in developing new pesticides with improved efficacy and environmental safety profiles.

In terms of synthetic methodologies, advancements have been made in the efficient and scalable production of this compound. Novel catalytic systems and reaction conditions have been reported, enabling higher yields and reduced environmental impact. These developments are crucial for facilitating its widespread use in both academic and industrial settings.

Looking ahead, ongoing research aims to further elucidate the mechanistic aspects of its biological activities and to expand its applications in drug discovery. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions for unmet medical and agricultural needs. The continued exploration of N-methoxy-N-methyl-1-(trifluoromethyl)cyclopropane-1-carboxamide underscores its importance as a versatile and valuable tool in modern chemical biology and pharmaceutical sciences.